Cas no 1261934-67-1 (3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261934-67-1
• MF: C₁₅H₈ClF₃O₄
• MW: 344.669834136963
• MDL: MFCD18322364
• CID: 2764492
• PubChem ID: 53228194
• Update Time: 2025-06-08

3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261934-67-1
• 4-Chloro-5'-(trifluoromethyl)[1,1'-biphenyl]-3,3'-dicarboxylic acid
• DTXSID70691727
• 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid, 95%
• MFCD18322364
• 3-(3-CARBOXY-4-CHLOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18322364
• Inchi： 1S/C15H8ClF3O4/c16-12-2-1-7(6-11(12)14(22)23)8-3-9(13(20)21)5-10(4-8)15(17,18)19/h1-6H,(H,20,21)(H,22,23)
• InChI Key： WUDFDDPUDQMKGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 344.0063209Da
• Monoisotopic Mass: 344.0063209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid

3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid: A Comprehensive Overview

The compound with CAS No. 1261934-67-1, known as 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a benzoic acid core substituted with a trifluoromethyl group at the 5-position and a 3-carboxy-4-chlorophenyl group at the 3-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of trifluoromethyl groups in organic chemistry due to their electron-withdrawing effects and stability under harsh conditions. In the case of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid, the trifluoromethyl group enhances the molecule's acidity and increases its resistance to chemical degradation. This property is particularly valuable in pharmaceutical applications, where stability is crucial for drug efficacy and shelf life.

The carboxy group present in the molecule also plays a pivotal role in its reactivity and functionality. Carboxylic acids are known for their ability to form salts, esters, and amides, which are essential intermediates in organic synthesis. In this compound, the carboxy group at the 3-position of the phenyl ring contributes to hydrogen bonding capabilities, enhancing solubility in polar solvents. This characteristic is advantageous in processes such as chromatography and crystal engineering.

Furthermore, the chlorine substituent at the 4-position of the phenyl ring introduces additional electronic effects. Chlorine's electronegativity increases the overall polarity of the molecule, which can influence its interactions with other compounds. This feature is particularly relevant in drug design, where molecular polarity plays a critical role in bioavailability and target binding affinity.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid with unprecedented accuracy. These studies have revealed that the molecule exhibits a high degree of conjugation due to its aromatic rings, which enhances its ability to absorb ultraviolet light. This property makes it a potential candidate for use in optoelectronic materials and sensors.

In terms of synthesis, 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid can be prepared through a variety of routes, including Friedel-Crafts acylation and Suzuki coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is accessible for large-scale applications. The use of microwave-assisted synthesis has also been explored, significantly reducing reaction times while maintaining product quality.

The applications of this compound extend beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. For instance, its ability to act as a chelating agent has been leveraged in the development of metal-organic frameworks (MOFs) for gas storage and catalysis. Additionally, its biocompatibility has been tested in preclinical studies, paving the way for its potential use as a drug delivery vehicle or imaging agent.

In conclusion, 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (CAS No. 1261934-67-1) is a versatile compound with a wealth of opportunities for exploration across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations within materials science, pharmacology, and beyond.